Cas no 90899-55-1 (β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl)-)

• Product Name: β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl)-
• CAS No: 90899-55-1
• MF: C₂₆H₂₈O₅
• MW: 420.497528076172
• CID: 4487145
• PubChem ID: 74892353
• Update Time: 2025-05-19

β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl)-
• 90899-55-1
• (2S,3R,4S,5S)-3,4,5-Tris(benzyloxy)tetrahydro-2H-pyran-2-ol
• 2,3,4-Tri-O-benzyl-b-L-arabinopyranose
• (2S,3R,4S,5S)-3,4,5-TRIS(BENZYLOXY)OXAN-2-OL
• MFCD05664044
• 2,3,4-Tri-O-benzyl-beta-L-arabinopyranose
• MT04224
• (2S,3R,4S,5S)-3,4,5-tris(phenylmethoxy)oxan-2-ol
• 77943-33-0

• MDL： MFCD05664044
• Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(19-31-26)28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2
• InChI Key： HTSKDJMXBBFKKG-UHFFFAOYSA-N
• SMILES： C1OC(O)C(OCC2C=CC=CC=2)C(OCC2C=CC=CC=2)C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 420.19367399Da
• Monoisotopic Mass: 420.19367399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl)-

Comprehensive Overview of β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl) and Its Applications in Modern Chemistry

β-L-Arabinopyranose, a five-carbon monosaccharide derivative with a pyranose ring structure, has emerged as a critical building block in the development of bioactive molecules. The compound CAS No. 90899-55-1, specifically β-L-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl), represents a strategically functionalized form of this sugar. The tris-O-(phenylmethyl) (Bn) groups at the C-2, C-3, and C-4 positions provide exceptional stability during synthetic manipulations while preserving the stereochemical integrity of the L-arabinose backbone. Recent studies in carbohydrate chemistry highlight the importance of such protected sugars in enabling selective glycosylation reactions and complex oligosaccharide assembly.

The phenylmethyl (benzyl) protecting group is widely recognized for its compatibility with diverse reaction conditions and its facile removal under hydrogenolysis. In the case of CAS No. 90899-55-1, the triple benzyl protection ensures that only the C-1 hydroxyl group remains accessible for further functionalization. This feature has been leveraged in pharmaceutical research to construct novel antiviral agents and enzyme inhibitors. For instance, a 2023 study published in *Carbohydrate Research* demonstrated the use of similar tris-Bn protected sugars in developing selective neuraminidase inhibitors with potential applications against influenza viruses.

Synthetic methodologies for preparing β-L-Arabinopyranose derivatives have evolved significantly over the past decade. The tris-O-(phenylmethyl) variant is typically synthesized via selective benzoylation followed by catalytic hydrogenation to remove acetyl groups while retaining Bn protection at specific positions. Modern approaches emphasize green chemistry principles, utilizing metal-free catalysts and solvent-free conditions to enhance sustainability. These advancements align with industry trends toward environmentally responsible chemical synthesis.

In biocatalysis applications, compounds like CAS No. 90899-55-1 serve as substrates for glycosidases and transferases involved in natural product biosynthesis pathways. Researchers at ETH Zurich recently reported using such protected sugars to engineer microbial strains capable of producing rare glycosides with anti-inflammatory properties. The stability conferred by phenylmethyl groups proved essential in maintaining substrate integrity during enzymatic transformations.

The structural versatility of β-L-Arabinopyranose extends to materials science applications. A groundbreaking study from MIT's Department of Chemistry (2024) demonstrated that tris-Bn protected derivatives could be incorporated into self-assembling supramolecular structures with tunable mechanical properties. These materials exhibited unique responsiveness to pH changes and temperature variations, opening new avenues for smart drug delivery systems.

In carbohydrate-based drug discovery programs, the strategic placement of phenylmethyl groups enables precise control over stereochemical outcomes during glycosidic bond formation. This is particularly valuable in creating complex heparin-like structures for anticoagulant therapies or designing hexasaccharides that mimic cell surface receptors involved in immune signaling pathways.

The analytical characterization of compounds like CAS No. 90899-55-1 requires advanced techniques including NMR spectroscopy (particularly NOESY experiments to confirm ring conformation), mass spectrometry with electrospray ionization (ESI), and X-ray crystallography when feasible samples are available. These methods collectively confirm the β-anomeric configuration and complete protection pattern characteristic of this derivative.

Ongoing research continues to explore novel applications for tris-O-(phenylmethyl) protected sugars beyond traditional medicinal chemistry domains. Emerging areas include their use as molecular scaffolds in organocatalysis and as components in bioorthogonal click chemistry reactions that operate under physiological conditions without interfering with native biological processes.

The growing demand for chiral building blocks in asymmetric synthesis has further solidified the importance of compounds like β-L-Arabinopyranose derivatives with defined stereochemistry. Recent advances in chemoenzymatic approaches have enabled large-scale production while maintaining high optical purity levels required for pharmaceutical development.

In conclusion, CAS No. 90899-55-1 represents a prime example of how strategic chemical modification can transform a simple sugar into a powerful synthetic tool with broad applicability across multiple scientific disciplines. As research continues to uncover new possibilities for these compounds, their role in advancing both fundamental science and practical applications will undoubtedly expand further.